Cas no 1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile)
7-Fluoro-1H-Indole-3-carbonitrile is a fluorinated indole derivative with a nitrile functional group at the 3-position, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the electron-withdrawing fluorine substituent and the reactive nitrile group, enhance its utility in heterocyclic chemistry, particularly in the development of biologically active compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, cyclizations, and other transformations. Its well-defined molecular structure allows for precise modifications, facilitating research in medicinal chemistry and material science. Suitable for use under controlled conditions, it is commonly employed in academic and industrial laboratories for exploratory synthesis and drug discovery applications.
1043601-55-3 structure
Product Name:7-fluoro-1H-Indole-3-carbonitrile
CAS No:1043601-55-3
MF:C9H5FN2
MW:160.14780497551
CID:1036350
PubChem ID:53418941
Update Time:2025-06-07
7-fluoro-1H-Indole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-fluoro-1H-Indole-3-carbonitrile
- 1H-Indole-3-carbonitrile, 7-fluoro-
- AKOS016000763
- SCHEMBL12309711
- 1043601-55-3
- CS-0377325
- MFCD12923868
- AS-50265
- O11654
- DTXSID80697472
-
- MDL: MFCD12923868
- Inchi: 1S/C9H5FN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H
- InChI Key: XRKDDNNRUAJTKG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C(C#N)=CNC=21
Computed Properties
- Exact Mass: 160.04367633g/mol
- Monoisotopic Mass: 160.04367633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 39.6Ų
7-fluoro-1H-Indole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148291-1g |
7-fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 95% | 1g |
$421 | 2021-08-05 | |
| Chemenu | CM148291-5g |
7-fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 95% | 5g |
$1122 | 2021-08-05 | |
| TRC | F597855-10mg |
7-Fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F597855-50mg |
7-Fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | F597855-100mg |
7-Fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM148291-1g |
7-fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 95% | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | Y1238051-100mg |
1H-Indole-3-carbonitrile, 7-fluoro- |
1043601-55-3 | 97% | 100mg |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238051-250mg |
1H-Indole-3-carbonitrile, 7-fluoro- |
1043601-55-3 | 97% | 250mg |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1238051-1g |
1H-Indole-3-carbonitrile, 7-fluoro- |
1043601-55-3 | 97% | 1g |
$170 | 2024-06-07 | |
| Alichem | A199008741-1g |
7-Fluoro-1H-indole-3-carbonitrile |
1043601-55-3 | 95% | 1g |
$1560.00 | 2023-09-04 |
7-fluoro-1H-Indole-3-carbonitrile Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1043601-55-3 (7-fluoro-1H-Indole-3-carbonitrile) Related Products
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- 313337-33-6(4-Fluoro-1H-indole-7-carbonitrile)
- 194490-15-8(5-Fluoro-1H-indole-3-carbonitrile)
- 949535-30-2(4-Quinolinecarbonitrile,8-fluoro-)
- 866211-13-4(7-fluoro-3-methyl-1H-Indole)
- 81127-41-5(8-fluoro-1,4-dimethyl-9H-Carbazole)
- 125817-98-3(1-Methyl-5-fluoro-1H-indole-3-carbonitrile)
- 1043601-53-1(6-fluoro-1H-Indole-3-carbonitrile)
- 1260759-82-7(4-Fluoro-1H-indole-3-carbonitrile)
- 883500-80-9(5-fluoro-1H-indole-7-carbonitrile)
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